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Compound of Interest

Compound Name: 2,3-Lutidine

Cat. No.: B1584814

Welcome to the technical support center for the purification of 2,3-Lutidine. This guide is
designed for researchers, chemists, and process development professionals who require high-
purity 2,3-Lutidine for applications such as pharmaceutical and agrochemical synthesis.[1] As
a key intermediate, the purity of 2,3-Lutidine is critical, yet its distillation presents unique
challenges, primarily due to the presence of closely boiling isomers.

This document provides field-proven insights and solutions to common problems encountered
during the distillation process, structured in a practical question-and-answer format.

Frequently Asked Questions (FAQs)
Q1: What are the key physical properties of 2,3-Lutidine
relevant to distillation?

Al: Understanding the physical properties of 2,3-Lutidine is the foundation of a successful
purification strategy. Its boiling point, density, and solubility dictate the choice of distillation
method and conditions. 2,3-Lutidine is a colorless to slightly yellow liquid with a characteristic
pungent, pyridine-like odor.[2][3]

Key Physical Properties of 2,3-Lutidine:
e CAS Number: 583-61-9

e Molecular Formula: C7HaN[1]
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e Molecular Weight: 107.15 g/mol [1]

e Boiling Point: 162-163 °C

e Melting Point: -15 °C

e Density: ~0.945 g/mL at 25 °C

e Flash Point: ~50 °C (122 °F)[4]

o Water Solubility: Slightly soluble[3]

It is crucial to note that 2,3-Lutidine is stable under recommended storage conditions but is

incompatible with strong oxidizing agents, acids, and acid chlorides.[5] Storage under an inert

atmosphere is recommended to prevent degradation.

Q2: Why is it so challenging to purify 2,3-Lutidine from

its isomers by distillation?

A2: The primary challenge lies in the close boiling points of the six lutidine isomers.[1] Simple

distillation is ineffective when the boiling points of components differ by less than 25 °C. As

shown in the table below, all lutidine isomers have boiling points that are too similar for easy

separation, necessitating advanced techniques like high-efficiency fractional distillation.

Lutidine Isomer Systematic Name CAS Number Boiling Point (°C)
2,3-Lutidine 2,3-Dimethylpyridine 583-61-9 162-163
2,4-Lutidine 2,4-Dimethylpyridine 108-47-4 157-159[6][7][8]
2,5-Lutidine 2,5-Dimethylpyridine 589-93-5 157[9]

o _ o 144-145[3][10][11][12]
2,6-Lutidine 2,6-Dimethylpyridine 108-48-5

[13][14][15]

o ) o 176-179[16][17][18]
3,4-Lutidine 3,4-Dimethylpyridine 583-58-4 (1]

. : . 169-172[2][4][20][21]
3,5-Lutidine 3,5-Dimethylpyridine 591-22-0 2]
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This narrow range of boiling points requires a distillation column with a high number of
theoretical plates to achieve effective separation.

Q3: What are the primary types of impurities found in
crude 2,3-Lutidine?
A3: Besides the isomers listed above, crude 2,3-Lutidine may contain:

o Water: Pyridine and its derivatives are often hygroscopic and can form azeotropes with
water, complicating removal by simple distillation.[5]

o Other Pyridine Homologues: Picolines (methylpyridines) and collidines (trimethylpyridines)
may be present from the manufacturing process.

» Non-basic Impurities: Depending on the synthesis route (e.g., from coal tar), other non-basic
organic compounds might be present.[10]

o Oxidation Byproducts: Exposure to air, especially at high temperatures, can lead to the
formation of colored impurities.

Q4: What analytical methods are recommended for
assessing the purity of distilled 2,3-Lutidine?

A4: Gas Chromatography (GC) is the preferred method for purity analysis due to its ability to
separate volatile compounds.[23][24]

 Instrumentation: A GC system equipped with a Flame lonization Detector (FID) is standard.

e Column Choice: A polar capillary column, such as one with a wax-based stationary phase
(e.g., HP-Innowax), provides good separation for pyridine compounds.[24]

» Analysis: The purity is determined by calculating the peak area percentage. The retention
time of each peak is used to identify the compound by comparing it to a known standard.[25]
For complex mixtures where isomers co-elute, comprehensive two-dimensional gas
chromatography (GCxGC) can provide the necessary resolution.[26]
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This section addresses specific issues you may encounter during your experiments. The
underlying logic is to systematically diagnose the problem by observing symptoms and then
applying a targeted solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lutidine - Wikipedia [en.wikipedia.org]
2. fishersci.com [fishersci.com]

3. 2,6-Lutidine (2,6-Dimethylpyridine) CAS 108-48-5 | Properties, Uses, Safety, Supplier in
China [pipzine-chem.com]

. 3,5-Lutidine - Wikipedia [en.wikipedia.org]

. 2,6-Lutidine CAS#: 108-48-5 [m.chemicalbook.com]
. 2,4-Lutidine - Wikipedia [en.wikipedia.org]

. parchem.com [parchem.com]

. chemimpex.com [chemimpex.com]

© 00 ~N oo o b~

. chemimpex.com [chemimpex.com]

10. 2,6-Lutidine - Wikipedia [en.wikipedia.org]

11. 2,6-Lutidine | 108-48-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
12. 2,6-Lutidine [chemeurope.com]

13. 2,6-Lutidine | C7THON | CID 7937 - PubChem [pubchem.ncbi.nlm.nih.gov]

14. 2,6-Lutidine-an aromatic organic compound_Chemicalbook [chemicalbook.com]

15. CAS Common Chemistry [commonchemistry.cas.org]

16. 3,4-lutidine, 583-58-4 [thegoodscentscompany.com]

17. 3,4-lutidine [flavscents.com]

18. 3,4-Lutidine - (Pyridines | Pyridine and alkylpyridines) : Koei Chemical Co., Ltd
[koeichem.com]

19. chemimpex.com [chemimpex.com]

20. 3,5-Dimethyl Pyridine (3,5-Lutidine) — Properties, Uses, Safety, and Supply from China
Manufacturer | High-Purity Chemical Supplier [pipzine-chem.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1584814?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Lutidine
https://www.fishersci.com/store/msds?partNumber=AC125211000&productDescription=3+5-LUTIDINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.pipzine-chem.com/products/pyridine/2-6-lutidine-2-6-dimethylpyridine.html
https://www.pipzine-chem.com/products/pyridine/2-6-lutidine-2-6-dimethylpyridine.html
https://en.wikipedia.org/wiki/3,5-Lutidine
https://m.chemicalbook.com/ProductChemicalPropertiesCB6852755_EN.htm
https://en.wikipedia.org/wiki/2,4-Lutidine
https://parchem.com/chemical-supplier-distributor/2-4-lutidine-009034
https://www.chemimpex.com/products/41026
https://www.chemimpex.com/products/41025
https://en.wikipedia.org/wiki/2,6-Lutidine
https://www.tcichemicals.com/IN/en/p/L0067
https://www.chemeurope.com/en/encyclopedia/2%2C6-Lutidine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Lutidine
https://www.chemicalbook.com/article/2-6-lutidine-an-aromatic-organic-compound.htm
https://commonchemistry.cas.org/detail?ref=108-48-5
http://www.thegoodscentscompany.com/data/rw1183771.html
https://flavscents.com/library/material/34393f04af5/a
https://www.koeichem.com/en/product/index.php/item?cell003=Pyridines&cell004=Pyridine+and+alkylpyridines&name=3%2C4-Lutidine&id=205&label=1
https://www.koeichem.com/en/product/index.php/item?cell003=Pyridines&cell004=Pyridine+and+alkylpyridines&name=3%2C4-Lutidine&id=205&label=1
https://www.chemimpex.com/products/41030
https://www.pipzine-chem.com/products/pyridine/3-5-dimethyl-pyridine-3-5-lutidine.html
https://www.pipzine-chem.com/products/pyridine/3-5-dimethyl-pyridine-3-5-lutidine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

e 21. 3,5-lutidine | 591-22-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
o 22. 3,5-Lutidine CAS#: 591-22-0 [m.chemicalbook.com]

e 23. chromatographyonline.com [chromatographyonline.com]

e 24. agilent.com [agilent.com]

e 25. youtube.com [youtube.com]

e 26. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Technical Support Center: High-Purity 2,3-Lutidine
Distillation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584814#distillation-techniques-for-high-purity-2-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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